Cas no 860732-07-6 (2-(4-Methylphenyl)amino-5-nitrobenzonitrile)

• Product Name: 2-(4-Methylphenyl)amino-5-nitrobenzonitrile
• CAS No: 860732-07-6
• MF: C₁₄H₁₁N₃O₂
• MW: 253.256042718887
• MDL: MFCD04517102
• CID: 3156718
• PubChem ID: 4323548
• Update Time: 2025-06-29

2-(4-Methylphenyl)amino-5-nitrobenzonitrile Chemical and Physical Properties

Names and Identifiers

• 2-[(4-Methylphenyl)amino]-5-nitrobenzonitrile
• MFCD04517102
• STK501371
• SB82021
• AKOS015941348
• 860732-07-6
• LS-01819
• ALBB-004904
• AKOS000321750
• H23631
• 5-nitro-2-(4-toluidino)benzonitrile
• 2-(4-methylanilino)-5-nitrobenzonitrile
• 5-Nitro-2-(p-tolylamino)benzonitrile
• 2-(4-Methylphenyl)amino-5-nitrobenzonitrile

• MDL： MFCD04517102
• Inchi： 1S/C14H11N3O2/c1-10-2-4-12(5-3-10)16-14-7-6-13(17(18)19)8-11(14)9-15/h2-8,16H,1H3
• InChI Key： SEJCWGOGLGXBLJ-UHFFFAOYSA-N
• SMILES： [O-][N+](C1C=CC(=C(C#N)C=1)NC1C=CC(C)=CC=1)=O

Computed Properties

• Exact Mass: 253.085126602Da
• Monoisotopic Mass: 253.085126602Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 363
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 81.6Ų

Related Categories

• Catalysts and Inorganic Chemicals Inorganic Compounds Homogeneous non-metal compounds Homogeneous other non-metal compounds

Additional information on 2-(4-Methylphenyl)amino-5-nitrobenzonitrile

2-(4-Methylphenyl)amino-5-nitrobenzonitrile: A Comprehensive Overview

2-(4-Methylphenyl)amino-5-nitrobenzonitrile, identified by the CAS number 860732-07-6, is a complex organic compound with significant applications in various fields of chemistry and material science. This compound, with the molecular formula C13H11N3O2, exhibits a unique combination of functional groups, including an amino group, a nitro group, and a cyano group, making it a versatile molecule for research and industrial purposes.

The synthesis of 2-(4-Methylphenyl)amino-5-nitrobenzonitrile involves multi-step organic reactions, often utilizing advanced techniques such as nucleophilic substitution and coupling reactions. Recent studies have highlighted the importance of optimizing reaction conditions to enhance yield and purity, particularly in the presence of sensitive functional groups like the nitro and cyano moieties.

In terms of physical properties, this compound is characterized by its high melting point and moderate solubility in organic solvents. The presence of the nitro group significantly influences its electronic properties, making it a promising candidate for applications in electronics and optoelectronics. For instance, researchers have explored its potential as a component in organic light-emitting diodes (OLEDs) due to its ability to facilitate efficient charge transport.

The application of 2-(4-Methylphenyl)amino-5-nitrobenzonitrile extends beyond electronics. Recent findings suggest its utility in drug discovery, where its unique structure can serve as a scaffold for developing bioactive molecules. The compound's ability to interact with biological systems has been studied extensively, with particular focus on its potential anti-inflammatory and anticancer properties.

From an environmental perspective, the stability and biodegradability of CAS No. 860732-07-6 have been evaluated under various conditions. Studies indicate that while the compound exhibits good chemical stability under normal storage conditions, its environmental impact requires further investigation to ensure sustainable practices in its production and use.

In conclusion, 2-(4-Methylphenyl)amino-5-nitrobenzonitrile, CAS No. 860732-07-6, stands out as a multifaceted compound with diverse applications across multiple disciplines. Its chemical properties, synthesis methods, and potential uses continue to be explored by researchers worldwide, underscoring its importance in both academic and industrial settings.